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Dracorhodin Perchlorate: Basic Properties and
Handling

Here is a summary of the key physicochemical and handling information for DP to inform your experimental

planning.

Property Specification
Source /
Citation

Chemical Name Dracorhodin perchlorate; 5-methoxy-6-methyl-2-

phenylchromenylium-7-ol;perchlorate

[1]

CAS Number 125536-25-6 [1]

Molecular Formula C({17})H({15})O({3})⁺.ClO({4})⁻ [1]

Molecular Weight 366.05 g/mol (theoretical exact mass) [1]

Appearance Yellow to orange solid powder [1]

Purity ≥98% [1]

Solubility in DMSO ~100 mg/mL (~272.67 mM) [1]
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Property Specification
Source /
Citation

Standard Stock
Solution

Often dissolved in DMSO to make a primary stock solution

(e.g., 500 µg/mL).

[2] [3]

In-vitro Working
Concentration

Final DMSO concentration typically kept below 0.01% - 1%

to avoid cytotoxicity.

[4] [3]

Storage (Powder) -20°C for 3 years; 4°C for 2 years. Store in a sealed

environment, protected from moisture.

[1]

Storage (Solution) -80°C for 6 months; -20°C for 1 month. Avoid repeated

freeze-thaw cycles.

[1]

DMSO as a Solvent: Challenges and Considerations

While DMSO is a standard solvent, several factors must be controlled to prevent experimental artifacts.

Cytotoxicity and Antimicrobial Effects: DMSO itself can exert biological effects. Guidelines from

EUCAST and CLSI recommend that its concentration in cell-based or antimicrobial assays should
not exceed 1% to avoid interference, such as inhibiting bacterial growth or affecting cell viability [5].

Protein Interaction: A recent 2025 study demonstrates that DMSO can bind with low affinity to
protein targets like human Nerve Growth Factor (hNGF). While it did not significantly alter hNGF's

secondary structure or receptor binding in this case, the study highlights that such solvent-protein
interactions are a critical consideration in drug discovery that can potentially influence experimental

outcomes [6] [7].

Cyrene: A Green Alternative Solvent

For certain applications, particularly in antimicrobial discovery, Cyrene (dihydrolevoglucosenone) has

emerged as a promising bio-based, non-toxic alternative to DMSO [8].

The table below compares the two solvents for your assessment.
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Feature
Dimethyl Sulfoxide
(DMSO)

Cyrene (Dihydrolevoglucosenone)

Source Petroleum-derived Derived from waste cellulosic biomass

Toxicity Profile Well-known; cytotoxic
at high concentrations.

Reported to have low toxicity.

Antimicrobial
Effect

Yes, at higher
concentrations.

Yes, at higher concentrations. Bactericidal effect observed
at 100%, requiring dilution to 5% or lower to avoid

interference.

Solvation
Power

Excellent, broad-

spectrum.

Comparable to DMSO for many drug-like compounds.

Key Advantage Universal solvent, well-

established protocols.

"Green" and sustainable solvent. May be an improvement

for antimicrobial drug discovery as it does not offer
protection from ROS-mediated bacterial killing.

Key Limitation Inherent bioactivity
that can interfere with

assays.

Maximum solubility for some compounds (e.g., Melatonin)
may be limited when working at non-toxic dilutions (e.g., 4

mg/mL at 5% Cyrene). Newer solvent, less established in
protocols.

Recommended
Use

Standard solvent with
strict concentration

control (<1%).

A viable alternative, especially for antimicrobial studies.
Requires validation for your specific compound and assay

system.

Experimental Protocol: Using DP in Cell Culture
Studies

This workflow outlines a standard method for assessing the effects of DP on cancer cells, based on published

research [4] [3].
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Start: Prepare DP Stock Solution

1. Dissolve DP powder in 
 pure DMSO to 100 mg/mL

2. Sterilize by filtration 
 (0.22 µm filter)

3. Aliquot and store at -20°C 
 or -80°C

4. Dilute stock in culture medium 
 to desired working concentration

5. Ensure final DMSO 
 concentration is < 1%

6. Treat cells and 
 conduct assays (e.g., MTT, 

 flow cytometry, Western blot)

Click to download full resolution via product page

Troubleshooting Common Solvent Issues

Here are some frequently encountered problems and their solutions.
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Unexpected cytotoxicity in control groups with solvent.

Cause: The concentration of DMSO or Cyrene in the culture medium is too high.
Solution: Ensure the final concentration of the solvent is sufficiently low. For DMSO, this is

typically ≤1%, and for Cyrene, one study found a 5% final concentration was necessary to avoid
a bactericidal effect [5]. Always include a vehicle control group treated with the same

concentration of solvent.

DP precipitates out of solution in aqueous buffer.

Cause: DP has limited water solubility.

Solution: Ensure the stock solution in DMSO is fully prepared first. When adding to the
aqueous medium, add it slowly while vortexing or pipetting to mix thoroughly. The final solution

might appear slightly turbid, but gross precipitation should be avoided.

Inconsistent results in protein-binding or enzymatic assays.

Cause: Potential interference from the solvent, as DMSO can bind to proteins [6] [7].

Solution: Where possible, try to match the solvent concentration across all samples and
controls exactly. Consider testing Cyrene as an alternative solvent if DMSO is suspected of

directly interfering with your specific target.

Mechanisms of Action of Dracorhodin Perchlorate

To help you contextualize your experimental results, the diagram below synthesizes the key anticancer

mechanisms of DP identified in recent studies. DP primarily induces apoptosis and ferroptosis, and causes

cell cycle arrest [9] [4].
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Primary Molecular Target

Key Anticancer Mechanisms

Apoptosis Pathways
Ferroptosis Pathway Cell Cycle Arrest

Dracorhodin Perchlorate (DP)

Inhibits CD147

Induces Apoptosis Triggers Ferroptosis Causes Cell Cycle Arrest

Mitochondrial Pathway:
↑ Bax/Bcl-2 ratio, ↓ MMP,

 release of Cytochrome c & AIF,
 activation of Caspase-9

Extrinsic Pathway:
 ↑ DR4/DR5 expression

Inhibition of 
 JAK2/STAT3 and AKT/FOXO3a 

 signaling pathways

Disruption of 
 PUFA/MUFA Balance

G1 Phase:
 Upregulation of p53

G2/M Phase:
 ↑ p21, p27; ↓ Cyclin B1, Cdc2

↑ ACSL4 via H3K9 lactylation ↓ SREBP1/SCD1 signaling

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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